Cas no 21123-87-5 (3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(4-methoxyphenyl)-)
21123-87-5 structure
Product Name:3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(4-methoxyphenyl)-
CAS No:21123-87-5
MF:C9H10N4OS
MW:222.266899585724
CID:1402345
Update Time:2024-08-15
3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(4-methoxyphenyl)-
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- Inchi: 1S/C9H10N4OS/c1-14-7-4-2-6(3-5-7)13-8(10)11-12-9(13)15/h2-5H,1H3,(H2,10,11)(H,12,15)
- InChI Key: YCWSGWDOHJIMAB-UHFFFAOYSA-N
- SMILES: N1=C(N)N(C2=CC=C(OC)C=C2)C(=S)N1
Computed Properties
- Exact Mass: 222.0577
Experimental Properties
- Density: 1.46±0.1 g/cm3(Predicted)
- Melting Point: 265 °C
- Boiling Point: 369.3±44.0 °C(Predicted)
- PSA: 62.88
- pka: 8.14±0.20(Predicted)
3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(4-methoxyphenyl)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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